Cas no 2227910-20-3 (rac-(1R,2S)-2-(3-bromo-5-chlorophenyl)cyclopropan-1-amine)

• Product Name: rac-(1R,2S)-2-(3-bromo-5-chlorophenyl)cyclopropan-1-amine
• CAS No: 2227910-20-3
• MF: C₉H₉BrClN
• MW: 246.531460523605
• CID: 6307993
• PubChem ID: 165644862
• Update Time: 2025-08-04

rac-(1R,2S)-2-(3-bromo-5-chlorophenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2S)-2-(3-bromo-5-chlorophenyl)cyclopropan-1-amine
• 2227910-20-3
• EN300-1920822

• Inchi： 1S/C9H9BrClN/c10-6-1-5(2-7(11)3-6)8-4-9(8)12/h1-3,8-9H,4,12H2/t8-,9+/m0/s1
• InChI Key： WEMURWVFYPUFCG-DTWKUNHWSA-N
• SMILES： BrC1=CC(=CC(=C1)[C@@H]1C[C@H]1N)Cl

Computed Properties

• Exact Mass: 244.96069g/mol
• Monoisotopic Mass: 244.96069g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,2S)-2-(3-bromo-5-chlorophenyl)cyclopropan-1-amine

Introduction to Rac-(1R,2S)-2-(3-bromo-5-chlorophenyl)cyclopropan-1-amine (CAS No. 2227910-20-3)

Rac-(1R,2S)-2-(3-bromo-5-chlorophenyl)cyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2227910-20-3, is a chiral molecule featuring a cyclopropane ring substituted with an amine group and a phenyl ring bearing bromine and chlorine substituents. The unique structural attributes of this molecule make it a promising candidate for further exploration in drug discovery and development.

The cyclopropane ring in Rac-(1R,2S)-2-(3-bromo-5-chlorophenyl)cyclopropan-1-amine is a key structural feature that contributes to its potential biological activity. Cyclopropane moieties are known for their strained three-membered rings, which can enhance the molecule's ability to interact with biological targets. This strain can be exploited to improve binding affinity and selectivity, making such compounds attractive for medicinal chemistry applications.

The phenyl ring substituent with bromine and chlorine atoms at positions 3 and 5, respectively, introduces electronic and steric effects that can modulate the compound's reactivity and biological properties. Halogenated aromatic rings are commonly found in pharmaceuticals due to their ability to influence metabolic pathways and enhance binding interactions with enzymes and receptors. The specific arrangement of bromine and chlorine atoms in this compound may contribute to its unique pharmacological profile.

In recent years, there has been growing interest in the development of chiral compounds for therapeutic applications. The stereochemistry of Rac-(1R,2S)-2-(3-bromo-5-chlorophenyl)cyclopropan-1-amine plays a crucial role in determining its biological activity. The (1R,2S) configuration of the cyclopropane ring suggests that this compound may exhibit enantioselective interactions with biological targets, which could lead to improved efficacy and reduced side effects compared to racemic mixtures.

Current research in the field of medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in designing novel drug candidates. The amine group in Rac-(1R,2S)-2-(3-bromo-5-chlorophenyl)cyclopropan-1-amine provides a site for further functionalization, allowing chemists to explore various derivatives with enhanced biological activity. This flexibility makes it an excellent scaffold for drug discovery efforts aimed at identifying new therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. For instance, studies have shown that halogenated aromatic compounds can exhibit anti-inflammatory, antiviral, and anticancer properties. The presence of bromine and chlorine atoms in the phenyl ring may contribute to these effects by modulating enzyme activity and inhibiting the proliferation of disease-causing agents.

The synthesis of Rac-(1R,2S)-2-(3-bromo-5-chlorophenyl)cyclopropan-1-amine presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodologies have made it possible to access such chiral molecules with high enantiomeric purity. Techniques such as asymmetric catalysis and chiral auxiliary-assisted synthesis have been instrumental in achieving the desired stereochemical outcome.

Recent publications have demonstrated the utility of this compound in preclinical studies. Researchers have investigated its interaction with various biological targets, including enzymes and receptors involved in disease pathways. These studies have provided valuable insights into the pharmacological properties of Rac-(1R,2S)-2-(3-bromo-5-chlorophenyl)cyclopropan-1-amine and have laid the groundwork for further clinical development.

The future prospects for Rac-(1R,2S)-2-(3-bromo-5-chlorophenyl)cyclopropan-1-amine are promising, given its unique structural features and potential therapeutic applications. Continued research efforts are expected to yield new derivatives with improved pharmacokinetic profiles and enhanced biological activity. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in translating these findings into clinical reality.

In conclusion, Rac-(1R,2S)-2-(3-bromo-5-chlorophenyl)cyclopropan-1-amine is a structurally intriguing compound with significant potential in pharmaceutical research. Its combination of a cyclopropane ring, halogenated phenyl substituent, and chiral amine group makes it an attractive candidate for drug discovery efforts aimed at addressing unmet medical needs. As our understanding of structure-function relationships continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutic agents.